Cas no 53833-11-7 (Magnesium caproate)

• Product Name: Magnesium caproate
• CAS No: 53833-11-7
• MF: C₁₂H₂₂MgO₄
• MW: 254.605684757233
• CID: 356260
• Update Time: 2023-08-02

Magnesium caproate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, magnesium salt
• Dihexanoic acid magnesium salt
• magnesium caproate
• Magnesium caproate

• Inchi： 1S/2C6H12O2.Mg/c2*1-2-3-4-5-6(7)8;/h2*2-5H2,1H3,(H,7,8);/q;;+2/p-2
• InChI Key： FKZRUGSMXUERAD-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C(CCCCC)=O.[O-]C(CCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 63.4
• Topological Polar Surface Area: 80.3